Cas no 189625-04-5 ((1,3,5-Triazin-2-YL)methanamine)

• Product Name: (1,3,5-Triazin-2-YL)methanamine
• CAS No: 189625-04-5
• MF: C₄H₆N₄
• MW: 110.11723947525
• MDL: MFCD10697904
• CID: 2786745
• Update Time: 2025-06-28

(1,3,5-Triazin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-triazin-2-ylmethanamine
• aminomethyl-sym-triazine
• (1,3,5-TRIAZIN-2-YL)METHANAMINE
• AB60787
• (1,3,5-Triazin-2-YL)methanamine

• MDL： MFCD10697904
• Inchi： 1S/C4H6N4/c5-1-4-7-2-6-3-8-4/h2-3H,1,5H2
• InChI Key： NHXJALZACMFVJV-UHFFFAOYSA-N
• SMILES： NCC1N=CN=CN=1

Computed Properties

• Exact Mass: 110.059246208 g/mol
• Monoisotopic Mass: 110.059246208 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.7
• Molecular Weight: 110.12

Additional information on (1,3,5-Triazin-2-YL)methanamine

Introduction to (1,3,5-Triazin-2-YL)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 189625-04-5, known chemically as (1,3,5-Triazin-2-YL)methanamine, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This compound, belonging to the triazine family, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The triazine core, characterized by a benzene-like structure but with three nitrogen atoms replacing carbon atoms at specific positions, makes this molecule a versatile scaffold for further chemical modifications and functionalizations.

The significance of (1,3,5-Triazin-2-YL)methanamine is further underscored by its role in the development of novel agrochemicals and pharmaceuticals. In recent years, there has been a surge in research focused on harnessing the inherent reactivity of triazine derivatives to create compounds with enhanced biological activity. The presence of an amine group at the 2-position of the triazine ring introduces a site for hydrogen bonding and further chemical interactions, making it an attractive moiety for drug design.

One of the most compelling aspects of studying (1,3,5-Triazin-2-YL)methanamine is its potential in medicinal chemistry. Researchers have been exploring its derivatives as intermediates in the synthesis of molecules that exhibit antimicrobial, antiviral, and anti-inflammatory properties. For instance, recent studies have demonstrated that certain triazine-based compounds can inhibit the growth of pathogenic bacteria by disrupting essential metabolic pathways. This has opened up new avenues for developing antibiotics that are effective against drug-resistant strains.

The agrochemical sector has also benefited from the exploration of triazine derivatives. Compounds derived from (1,3,5-Triazin-2-YL)methanamine have shown promise as herbicides and fungicides. Their ability to interact with biological targets in plants allows for selective weed control and protection against fungal infections. This is particularly relevant in the context of sustainable agriculture, where there is a growing demand for environmentally friendly solutions that minimize chemical usage while maintaining crop yields.

In terms of synthetic chemistry, (1,3,5-Triazin-2-YL)methanamine serves as a valuable building block for constructing more complex molecules. Its triazine core can undergo various reactions such as nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. These reactions enable chemists to tailor the molecular structure for specific applications. For example, introducing different functional groups at strategic positions on the triazine ring can modulate its solubility, bioavailability, and interaction with biological targets.

The development of new synthetic methodologies for (1,3,5-Triazin-2-YL)methanamine and its derivatives has been a focus of recent research efforts. Advances in catalytic systems and green chemistry principles have led to more efficient and environmentally benign synthetic routes. These innovations not only improve the scalability of production but also align with global efforts to reduce the environmental impact of chemical manufacturing.

In conclusion, compound CAS no 189625-04-5 ((1,3,5-Triazin-2-YL)methanamine) is a multifaceted molecule with significant implications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for designing novel compounds with diverse biological activities. As research continues to uncover new applications and synthetic strategies for this compound and its derivatives, it is likely to remain a cornerstone in modern chemical research.